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Compound of Interest

Compound Name: Z-160 hydrochloride

CAS No.: 41332-36-9

Cat. No.: B611916 Get Quote

Part 1: Executive Safety Summary
WARNING: COMPOUND IDENTITY CHECK Before proceeding, verify your compound.[1] Z-
160 Hydrochloride (also known as NMED-160 or MK-6721) is a potent N-type Calcium

Channel Blocker used in chronic pain research.[1]

DO NOT confuse this with Sylgard 160 (a silicone elastomer) or Z-160 Chrome (an aerosol

coating).[1] The disposal protocols for these are radically different.

Immediate "Stop/Go" Directives
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Action Directive Reason

Drain Disposal STRICTLY PROHIBITED

Z-160 is a potent bioactive

API.[1] Release into

waterways violates EPA

regulations and compromises

aquatic ecosystems.[1]

Trash Disposal PROHIBITED

Never place in regular

municipal waste.[1] Must be

treated as Hazardous

Chemical Waste.[1][2]

Destruction INCINERATION ONLY

High-temperature incineration

is the only validated method to

destroy the piperazine

pharmacophore.[1]

Spill Cleanup Requires N95/P100

As a powder, inhalation risk is

high.[1] Do not sweep dry dust

without respiratory protection.

[1]

Part 2: Technical Profile & Risk Classification[1]
To ensure compliance with EPA RCRA (Resource Conservation and Recovery Act) standards,

you must classify the waste based on "Generator Knowledge" of the compound's toxicity.

Compound Characteristics[1][3][4][5][6]
Chemical Name: Z-160 Hydrochloride[1]

Mechanism: Selective N-type Voltage-Gated Calcium Channel (Cav2.[1]2) Blocker.[1][3]

Physical State: Solid crystalline powder (usually white/off-white).[1][4]

Solubility: Soluble in DMSO, Water (variable pH dependence).[1]

Hazard Class (GHS):
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Acute Toxicity (Oral): Category 3/4 (Toxic/Harmful if swallowed).[1]

Irritant: Skin and Eye Irritant.[1][5]

Target Organ Toxicity: Central Nervous System (CNS) depressant.[1]

The "Why" Behind the Protocol (Causality)
Standard chemical deactivation (e.g., bleach oxidation) is not recommended for Z-160.[1] Its

structure contains a stable piperazine core and diphenyl moieties that may form toxic

byproducts if incompletely oxidized.[1] Therefore, thermal destruction (incineration) is the only

self-validating disposal method.[1]

Biological Mechanism Visualization
Understanding the potency dictates the rigor of the disposal.
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Figure 1: Z-160 Mechanism of Action.[1] The compound's high affinity for Cav2.2 channels

necessitates strict containment to prevent accidental environmental or occupational exposure.

Part 3: Step-by-Step Disposal Workflows
Workflow A: Solid Waste (Powder, Contaminated Weigh
Boats, PPE)[1]
The "Double-Bag" Protocol This protocol ensures zero particulate release during transport to

the facility's accumulation area.[1]

Primary Containment:
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Place the Z-160 container (vial) or contaminated debris (weigh boats, gloves) into a clear

4-mil polyethylene bag.[1]

Seal the bag with tape or a zip tie.

Secondary Containment:

Place the primary bag into a yellow or black hazardous waste bag (depending on your

facility's color code for "Toxic/Incinerate").[1]

Note: If the original vial contains >1g of active compound, label it specifically as "High

Potency API."

Labeling:

Attach a Hazardous Waste Tag.[1]

Chemical Name: "Z-160 Hydrochloride (Solid)."[1]

Hazards: Check "Toxic" and "Irritant."[1][4]

Composition: 100% Z-160 HCl (or estimate % for debris).[1]

Disposal Path:

Move to the Satellite Accumulation Area (SAA).[1]

Request pickup for High-Temperature Incineration.

Workflow B: Liquid Waste (Stock Solutions in
DMSO/Water)
The "Solvent Stream" Protocol Do not evaporate solvents in the fume hood.

Segregation:

Determine the primary solvent (e.g., DMSO, Water, Methanol).
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Select the appropriate waste carboy (e.g., "Non-Halogenated Organic Solvents" for

DMSO/Methanol).

Transfer:

Pour the Z-160 solution into the carboy using a funnel to prevent drips.[1]

Rinse the original container with the compatible solvent 3 times, adding rinsate to the

carboy.

Logging:

On the waste log sheet, record "Z-160 Hydrochloride" as a trace contaminant (<1%).[1]

Crucial: Even if the concentration is low, the waste stream must now be flagged for

incineration, not fuel blending (if your facility differentiates).

Container Disposal:

Treat the empty rinsed container as Solid Waste (see Workflow A).[1]

Decision Logic Diagram
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Figure 2: Operational Decision Tree for Z-160 Waste Management.

Part 4: Emergency Response (Spills)
Scenario: You drop a vial of Z-160 HCl powder on the floor.

Evacuate & Alert: Clear the immediate area. Alert labmates.

PPE Upgrade:

Standard: Lab coat, nitrile gloves, safety glasses.[1]
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Spill Additions:N95 or P100 respirator (to prevent inhaling dust), double gloves, shoe

covers.[1]

Containment (Dry Spill):

DO NOT use a brush or broom (generates aerosols).[1]

Cover the powder gently with wet paper towels (dampened with water) to suppress dust.

Cleanup:

Scoop up the damp towels and powder using a plastic scraper or dustpan.

Place immediately into a hazardous waste bag.[1]

Wipe the area 3 times with a soap/water solution.

Verification:

Dispose of all cleanup materials as Solid Hazardous Waste (Workflow A).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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